Cas no 1260608-35-2 ((2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid)
(2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-((1H-Indol-3-yl)methyl)-3-((tert-butoxycarbonyl)amino)propanoic acid
- (2R)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid
- AB35695
- (2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid
-
- Inchi: 1S/C17H22N2O4/c1-17(2,3)23-16(22)19-10-12(15(20)21)8-11-9-18-14-7-5-4-6-13(11)14/h4-7,9,12,18H,8,10H2,1-3H3,(H,19,22)(H,20,21)/t12-/m1/s1
- InChI Key: MEBGSWOKWJLJKT-GFCCVEGCSA-N
- SMILES: O(C(NC[C@H](C(=O)O)CC1=CNC2C=CC=CC1=2)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 433
- XLogP3: 2.8
- Topological Polar Surface Area: 91.4
(2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2323-100MG |
(2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid |
1260608-35-2 | 95% | 100MG |
¥ 1,603.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2323-250MG |
(2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid |
1260608-35-2 | 95% | 250MG |
¥ 2,560.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2323-500MG |
(2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid |
1260608-35-2 | 95% | 500MG |
¥ 4,270.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2323-1G |
(2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid |
1260608-35-2 | 95% | 1g |
¥ 6,402.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2323-5G |
(2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid |
1260608-35-2 | 95% | 5g |
¥ 19,206.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2323-100mg |
(2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid |
1260608-35-2 | 95% | 100mg |
¥1603.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2323-250mg |
(2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid |
1260608-35-2 | 95% | 250mg |
¥2559.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2323-500mg |
(2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid |
1260608-35-2 | 95% | 500mg |
¥4266.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2323-1g |
(2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid |
1260608-35-2 | 95% | 1g |
¥6397.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2323-5g |
(2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid |
1260608-35-2 | 95% | 5g |
¥19192.0 | 2024-04-25 |
(2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on (2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid
(2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid (CAS No. 1260608-35-2): A Comprehensive Overview
(2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid (CAS No. 1260608-35-2) is a versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, often referred to as Boc-protected tryptophan methyl ester, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structure, featuring a Boc (tert-butoxycarbonyl) protecting group, an indole ring, and a propanoic acid moiety, makes it an essential building block in the development of novel therapeutic agents.
The Boc protecting group is widely used in organic synthesis to temporarily protect the amino functionality of amino acids and peptides. This protection allows for selective functionalization at other sites of the molecule, which is crucial for the synthesis of complex organic compounds. The indole ring, on the other hand, is a common structural motif found in many biologically active compounds, including neurotransmitters and hormones. The combination of these features in (2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid makes it a valuable starting material for the synthesis of a wide range of bioactive molecules.
Recent research has highlighted the potential applications of (2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. One notable example is the development of small molecule inhibitors targeting specific enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical studies for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.
In the field of cancer research, (2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid has been used as a scaffold for designing novel anticancer agents. The indole ring and the propanoic acid moiety provide structural flexibility that can be exploited to optimize binding affinity and selectivity for specific targets. For example, researchers have synthesized derivatives of this compound that selectively inhibit kinases involved in cancer cell proliferation and survival. These derivatives have demonstrated significant antiproliferative activity against various cancer cell lines, making them promising candidates for further development.
The synthetic accessibility of (2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid has also contributed to its widespread use in academic and industrial laboratories. The compound can be synthesized through well-established routes, such as the coupling of Boc-L-serine with tryptophan methyl ester followed by deprotection and re-protection steps. This synthetic flexibility allows researchers to tailor the compound to their specific needs, whether it be for drug discovery or basic research.
In addition to its applications in drug discovery, (2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid has also been used as a model compound in studies aimed at understanding protein-protein interactions and enzyme mechanisms. The indole ring's ability to form hydrogen bonds and π-stacking interactions makes it an excellent mimic for natural ligands involved in these processes. By studying the interactions between this compound and its target proteins, researchers can gain insights into the molecular mechanisms underlying various biological processes.
The safety profile of (2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid is another important consideration for its use in pharmaceutical development. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further evaluation in animal models and eventually clinical trials. However, as with any new chemical entity, thorough safety assessments are required to ensure its safe use in humans.
In conclusion, (2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid (CAS No. 1260608-35-2) is a highly valuable compound with a wide range of applications in medicinal chemistry and biochemistry. Its unique structural features make it an ideal starting material for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field.
1260608-35-2 ((2S)-3-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-ylmethyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)